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Compound of Interest

Compound Name:
5-Fluoro-2-nitrobenzeneboronic

acid

CAS No.: 1329171-65-4

Cat. No.: B1318710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties,

synthesis, and experimental protocols related to 5-Fluoro-2-nitrobenzeneboronic acid. This

compound is a valuable building block in synthetic organic chemistry, particularly in the

development of novel pharmaceutical agents and functional materials.

Core Physical Properties
5-Fluoro-2-nitrobenzeneboronic acid is an organoboron compound that presents as an off-

white to light yellow powder under standard conditions. Its key physical and chemical

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 1329171-65-4 [1][2][3][4]

Molecular Formula C₆H₅BFNO₄ [3]

Molecular Weight 184.92 g/mol N/A

Appearance Off-white to light yellow powder N/A

Melting Point 105-110 °C [5]

Boiling Point Not readily available N/A

Solubility

Data not readily available in

literature. Generally,

arylboronic acids exhibit low

solubility in water and varying

solubility in organic solvents.[6]

[7]

N/A

Storage Keep in a cool place. N/A

Experimental Protocols
Determination of Melting Point (General Protocol)
The melting point of 5-Fluoro-2-nitrobenzeneboronic acid can be determined using a

standard melting point apparatus.

Methodology:

A small, dry sample of the compound is finely crushed and packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate of 10-20 °C per minute for an initial approximate

determination.
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For an accurate measurement, the determination is repeated with a fresh sample, heating

rapidly to about 10-15 °C below the approximate melting point, and then reducing the

heating rate to 1-2 °C per minute.

The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the entire sample has melted. A sharp melting range (typically ≤

2 °C) is indicative of high purity.

Determination of Solubility (General Protocol for
Arylboronic Acids)
The solubility of 5-Fluoro-2-nitrobenzeneboronic acid in various solvents can be determined

using a dynamic (polythermal) method.

Methodology:

A series of samples with known compositions of the boronic acid and the solvent are

prepared in sealed vials.

Each vial is slowly heated with vigorous stirring while monitoring for the disappearance of

turbidity (the point at which all solid has dissolved). This can be observed visually or

measured using a luminance probe.[8]

The temperature at which the solid phase completely disappears is recorded as the

equilibrium solubility temperature for that specific concentration.

This process is repeated for each sample to construct a solubility curve (solubility vs.

temperature).

It is important to note that arylboronic acids can undergo dehydration to form boroxines,

which can affect solubility measurements, especially at elevated temperatures.[6]

Synthesis of 5-Fluoro-2-nitrobenzeneboronic Acid
A plausible synthetic route to 5-Fluoro-2-nitrobenzeneboronic acid can be adapted from

general methods for the synthesis of nitrophenylboronic acids. One common approach involves

the nitration of a corresponding fluorophenylboronic acid.
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Workflow for the Synthesis of 5-Fluoro-2-nitrobenzeneboronic Acid:

Proposed Synthesis of 5-Fluoro-2-nitrobenzeneboronic Acid

3-Fluorophenylboronic acid

Nitration

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Reaction Mixture Aqueous Workup
(Quenching, Extraction) 5-Fluoro-2-nitrobenzeneboronic acid

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 5-Fluoro-2-nitrobenzeneboronic acid.

Methodology (Illustrative):

Nitration: 3-Fluorophenylboronic acid is slowly added to a pre-cooled mixture of concentrated

nitric acid and sulfuric acid, maintaining a low temperature (e.g., 0-5 °C) with constant

stirring.

Reaction Monitoring: The reaction is allowed to proceed at a controlled temperature and

monitored for completion using an appropriate analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Workup: Upon completion, the reaction mixture is carefully poured over crushed ice to

quench the reaction. The resulting precipitate is collected by filtration.

Purification: The crude product is washed with cold water and may be further purified by

recrystallization from a suitable solvent or by column chromatography to yield pure 5-Fluoro-
2-nitrobenzeneboronic acid.

Role in Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing a direct

role of 5-Fluoro-2-nitrobenzeneboronic acid in biological signaling pathways. Its primary

application appears to be as a synthetic intermediate. Boronic acids, in general, are known to

interact with diols, which are present in many biological molecules such as sugars and

ribonucleosides. This property has led to the development of boronic acid-containing

compounds as sensors and therapeutics. However, the specific biological activity and potential

involvement in signaling cascades for 5-Fluoro-2-nitrobenzeneboronic acid have not been

characterized. It is plausible that derivatives of this compound could be designed to target

specific biological pathways, but such applications are not yet documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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